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Compound of Interest

Compound Name: Solvent blue 12

Cat. No.: B1668949

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal safety data sheet (SDS) or professional safety consultation. The
toxicological properties of Solvent Blue 12 have not been fully investigated. All handling of this
chemical should be performed by trained personnel in a controlled laboratory setting.

Chemical and Physical Properties

Solvent Blue 12, also known by its chemical name 1-amino-2-bromo-4-p-
toluidinoanthraquinone, is an anthraquinone-based dye. Due to a lack of comprehensive
experimental data for Solvent Blue 12, some of the following physical and chemical properties
are calculated values and should be treated as estimates.
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Property Value Source

CAS Number 128-83-6 Multiple Sources
Molecular Formula C21H15BrN20:2 [1]

Molecular Weight 407.26 g/mol [1]

Boiling Point 595.2 °C at 760 mmHg BOC Sciences
Density 1.567 g/cm3 BOC Sciences

LogP (Octanol/Water Partition i
o 4.859 (Calculated) Chemeéo
Coefficient)

N -6.71 (Log10 of Water solubility
Water Solubility ) Cheméo
in mol/l) (Calculated)

Appearance Blue powder General Knowledge

Hazard Identification and GHS Classification

A formal GHS classification for Solvent Blue 12 is not readily available. However, based on the
known hazards of structurally similar compounds, such as other brominated anthraquinone
dyes and the parent compound anthraquinone, a precautionary classification is warranted.
Anthraquinone itself is classified as a skin sensitizer and is suspected of causing cancer.
Therefore, Solvent Blue 12 should be handled as a substance with the potential for similar
hazards.

Potential Hazards:

e May cause skin sensitization upon repeated contact.
e May be harmful if inhaled or ingested.

e Suspected of causing cancer.

e May cause eye irritation.

e The powder form presents a risk of dust explosion.
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Toxicological Information

There is a significant lack of specific toxicological data for Solvent Blue 12. The information
below is based on general knowledge of anthraquinone dyes and related compounds.

Endpoint Data Notes
Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available

May cause skin irritation and

Skin Corrosion/Irritation No data available o
sensitization.
Eye Damage/Irritation No data available May cause eye irritation.
The parent compound,
) o ] anthraquinone, is classified as
Carcinogenicity No data available ]
a suspected carcinogen
(Category 2).
Mutagenicity No data available
Reproductive Toxicity No data available

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and risk.

Personal Protective Equipment (PPE)

Arisk assessment should be conducted before handling Solvent Blue 12 to determine the
appropriate level of PPE. The following are general recommendations for handling powdered
dyes in a laboratory setting.
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PPE Type Specification

) ) NIOSH-approved N95 or higher-rated respirator
Respiratory Protection
for powders.

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

) ] Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder.

e Avoid generating dust.

e Use non-sparking tools.

e Ground all equipment to prevent static discharge.
e Do not eat, drink, or smoke in the work area.

e Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Fire and Explosion Hazards

Hazard Data
Flash Point No data available

. Combustible solid. As a fine powder, it may form
Flammability

explosive mixtures with air.

Extinguishing Media

Use water spray, dry chemical, carbon dioxide,

or foam.

Firefighting Procedures

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Ecological Information

No specific ecotoxicity data is available for Solvent Blue 12. As with many synthetic dyes, it is

expected to be persistent in the environment and potentially harmful to aquatic life. Discharge

into the environment should be avoided.

Disposal Considerations
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Dispose of waste in accordance with local, state, and federal regulations. Do not allow to enter
drains or waterways.

Experimental Protocols (General Methodologies)

As no specific experimental safety studies for Solvent Blue 12 were found, this section
provides generalized protocols for assessing the potential hazards of a chemical powder, which
would be applicable to this compound.

Skin Sensitization Assay (e.g., Local Lymph Node Assay
- LLNA)

This protocol outlines a general approach for determining the skin sensitization potential of a
chemical.
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Preparation
Prepare Test Substance Acclimatize
in Vehicle Test Animals (Mice)

Application

Apply Test Substance to

Dorsal Surface of Ears
(Daily for 3 days)

Measurement & Analysis

Conc!

Click to download full resolution via product page

Fig. 1. General workflow for a Local Lymph Node Assay.
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Dust Explosibility Test (e.g., Hartmann Tube)

This protocol provides a general method for assessing the potential for a powder to cause a
dust explosion.
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Apparatus Setup

Set up Hartmann Tube Prepare Dried and
(or similar apparatus) Sieved Powder Sample

Testing Procedure

Place a Known Amount
of Sample in the Tube

Disperse Powder with
a Pulse of Air

Introduce Ignition Source
(e.g., spark, hot wire)

Observe for Ignition
and Explosion

Data Analysis
A/
Determine Minimum Determine Minimum
Explosible Concentration (MEC) Ignition Energy (MIE)

Hazard Classification

Classify Dust

Explosion Hazard

Click to download full resolution via product page

Fig. 2: General workflow for dust explosibility testing.
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Logical Relationships in Safety Assessment

The overall safety assessment for a chemical like Solvent Blue 12 involves integrating data
from various sources and considering the relationships between its properties and potential

hazards.

Hazard Identification

Chemical & Physical Properties Physical Hazards
(Dust Explosion)
Molecular Structure 1
Blipeiezl S Risk Characterization & Management

Solubility

Vel Toxicological Data
(Analogues, QSAR)

Control Measures
(PPE, Engineering Controls)

Risk Assessment

Exposure Assessment

Handling Procedures | Routes of Exposure
(Use, Quantity) | (Inhalation, Dermal)

Click to download full resolution via product page
Fig. 3: Logical flow of a chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668949#health-and-safety-considerations-for-
handling-solvent-blue-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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